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Compound of Interest

Compound Name: FGH10019

Cat. No.: B1263017

Audience: Researchers, scientists, and drug development professionals.

1.0 Introduction

FGH10019 is a novel small molecule inhibitor of Sterol Regulatory Element-Binding Proteins
(SREBPs) with an ICso of 1 pM.[1][2][3][4] Accurate and consistent preparation of stock
solutions is critical for ensuring the reliability and reproducibility of experimental results. This
document provides a detailed protocol for the preparation, storage, and handling of FGH10019
stock solutions for research applications.

2.0 Product Information and Storage

Proper handling and storage of FGH10019 in both solid and solvent forms are essential to

maintain its stability and activity. Below is a summary of key quantitative data and storage
recommendations.

Table 1: Properties and Storage Conditions for FGH10019
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Property Value

Molecular Weight 373.49 g/mol [1][2]

Appearance Light yellow to khaki solid[1]
Recommended Solvent Dimethyl sulfoxide (DMSO)[1][3]

Solubility in DMSO =38 mg/mL (101.74 mM)[1][3][5]

Storage of Solid Powder -20°C for 3 years or 4°C for 2 years[1][5][6]

Aliquot and store at -80°C for up to 2 years or at
Storage of Stock Solution -20°C for up to 1 year.[1][5][6] Avoid repeated

freeze-thaw cycles.[1][5]

Note: The use of newly opened, anhydrous DMSO is highly recommended, as hygroscopic
DMSO can significantly impact product solubility.[1][5][6] Some sources indicate that solutions
may be unstable and should be prepared fresh.[2]

3.0 Experimental Protocol: Preparation of a 10 mM FGH10019 Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO. Adjust calculations
accordingly for different desired concentrations.

3.1 Materials and Equipment

e FGH10019 powder (Cat. No.: HY-16207 or equivalent)
e Anhydrous or newly opened Dimethyl sulfoxide (DMSO)
o Calibrated analytical balance

e Microcentrifuge tubes or amber glass vials

» Pipettes and sterile, disposable pipette tips

» \ortex mixer

e Sonicator (recommended)[3]
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o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

3.2 Calculation of Required Volumes
To prepare a stock solution of a specific molarity, use the following formula:

Volume of Solvent (L) = Mass of Compound (g) / (Molecular Weight ( g/mol ) x Desired
Concentration (mol/L))

For a 10 mM stock solution using 1 mg of FGH10019:
e Mass=0.001¢g

e Molecular Weight = 373.49 g/mol

» Concentration = 0.010 mol/L

Volume of DMSO (L) = 0.001 g / (373.49 g/mol x 0.010 mol/L) = 0.0002677 L Volume of DMSO
(uL) = 267.7 pL

Table 2: Volume of DMSO for Common Stock Concentrations

Volume of DMSO Volume of DMSO Volume of DMSO
Mass of FGH10019

for 1 mM Stock for 5 mM Stock for 10 mM Stock
1mg 2.6774 mL 0.5355 mL 0.2677 mL
5 mg 13.3872 mL 2.6774 mL 1.3387 mL
10 mg 26.7745 mL 5.3549 mL 2.6774 mL

[1](5](6]

3.3 Step-by-Step Reconstitution Protocol

o Equilibrate: Allow the FGH10019 vial to warm to room temperature before opening to prevent
condensation.
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e Weighing: Carefully weigh the desired amount of FGH10019 powder using a calibrated
analytical balance and transfer it to a sterile microcentrifuge tube or vial.

» Solvent Addition: Add the calculated volume of new, anhydrous DMSO to the tube containing
the FGH10019 powder.

 Dissolution: Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate
dissolution.

e Sonication (Recommended): If the solution is not clear, sonicate the tube for several minutes
to ensure complete dissolution.[3] Visually inspect the solution to confirm that no solid
particles remain.

 Aliquoting: To avoid degradation from repeated freeze-thaw cycles, dispense the stock
solution into smaller, single-use aliquots in sterile microcentrifuge tubes.[1][3]

o Storage: Store the aliquots upright in a freezer at -20°C or -80°C. Protect from light.
4.0 Workflow and Signaling Pathway Diagrams
4.1 FGH10019 Stock Solution Preparation Workflow

The following diagram illustrates the key steps for preparing the FGH10019 stock solution.
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Caption: Workflow for FGH10019 stock solution preparation.
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4.2 Simplified SREBP Signaling Pathway

FGH10019 is an inhibitor of the SREBP activation pathway. The diagram below provides a
simplified overview of this mechanism.
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Caption: Inhibition of SREBP activation by FGH10019.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

